Cas no 59970-77-3 (Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]-)

• Product Name: Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]-
• CAS No: 59970-77-3
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 336648
• PubChem ID: 9793989
• Update Time: 2025-04-19

Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]-
• 3-(benzylamino)-2-methylpropanenitrile
• SCHEMBL11692070
• DTXSID60430748
• AKOS008962811
• 59970-77-3

• Inchi： 1S/C11H14N2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-6,10,13H,8-9H2,1H3
• InChI Key： RJJWAWHPIDBRMF-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CC(C#N)C

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82